Cas no 1598-96-5 (Propanedioicacid, 2-fluoro-, 1,3-dibutyl ester)

• Product Name: Propanedioicacid, 2-fluoro-, 1,3-dibutyl ester
• CAS No: 1598-96-5
• MF: C₁₁H₁₉FO₄
• MW: 234.264567613602
• CID: 234147
• PubChem ID: 329058
• Update Time: 2025-04-19

Propanedioicacid, 2-fluoro-, 1,3-dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-fluoro-, 1,3-dibutyl ester
• 1598-96-5
• NSC-310163
• NSC310163
• dibutyl 2-fluoropropanedioate
• DTXSID60317025

• Inchi： 1S/C11H19FO4/c1-3-5-7-15-10(13)9(12)11(14)16-8-6-4-2/h9H,3-8H2,1-2H3
• InChI Key： CXOXVBFZFNYYRP-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCCCC)C(=O)OCCCC

Computed Properties

• Exact Mass: 234.12677
• Monoisotopic Mass: 234.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 265.9°Cat760mmHg
• Flash Point: 111.2°C
• Refractive Index: 1.422
• PSA: 52.6